Cas no 69266-16-6 (1-Azido-1-deoxy-b-D-lactopyranoside)

• Product Name: 1-Azido-1-deoxy-b-D-lactopyranoside
• CAS No: 69266-16-6
• MF: C₁₂H₂₁N₃O₁₀
• MW: 367.309243917465
• MDL: MFCD05664202
• CID: 855068
• PubChem ID: 11772991
• Update Time: 2025-06-13

1-Azido-1-deoxy-b-D-lactopyranoside Chemical and Physical Properties

Names and Identifiers

• BETA-LACTOSYL AZIDE
• 1-Azido-1-deoxy-b-D-lactopyranoside
• (2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6R)-6-azido-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• D-Lac-beta-N3
• 1-Azido-1-deoxy-
• 1-Azido-1-deoxy-β-D-lactopyranoside
• A-D-lactopyranoside
• lactosyl azide
• MFCD05664202
• 514012_ALDRICH
• W-203537
• 1-Azido-1-deoxy-beta-D-lactopyranoside
• DTXSID90472313
• 1-Azido-1-deoxy- beta -D-lactopyranoside
• BETA-LACTOSYLAZIDE
• 69266-16-6
• (2S,3R,4S,5R,6R)-2-{[(2R,3S,4R,5R,6R)-6-AZIDO-4,5-DIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL

• MDL： MFCD05664202
• Inchi： 1S/C12H21N3O10/c13-15-14-11-8(21)7(20)10(4(2-17)23-11)25-12-9(22)6(19)5(18)3(1-16)24-12/h3-12,16-22H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
• InChI Key： FJOYNMRZUBUGGP-DCSYEGIMSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 367.12300
• Monoisotopic Mass: 367.12269388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.2
• Topological Polar Surface Area: 184Ų

Experimental Properties

• Melting Point: 120 °C(lit.)
• PSA: 219.05000
• LogP: -4.62644

1-Azido-1-deoxy-b-D-lactopyranoside Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 1-Azido-1-deoxy-b-D-lactopyranoside

Professional Introduction to 1-Azido-1-deoxy-b-D-lactopyranoside (CAS No. 69266-16-6)

1-Azido-1-deoxy-b-D-lactopyranoside, a compound with the chemical identifier CAS No. 69266-16-6, represents a significant advancement in the field of glycoscience and synthetic chemistry. This unique carbohydrate derivative has garnered considerable attention due to its versatile applications in pharmaceutical synthesis, particularly in the development of novel glycosidic linkages and bioconjugation strategies. The compound's structure, featuring an azido group at the anomeric carbon of a b-D-lactopyranoside backbone, makes it an invaluable tool for researchers exploring the intricacies of carbohydrate chemistry.

The 1-Azido-1-deoxy-b-D-lactopyranoside molecule is particularly noteworthy for its role in constructing complex glycosidic architectures. The azido functional group, a highly reactive moiety, enables facile coupling with various nucleophiles, facilitating the synthesis of glycoproteins, glycopeptides, and other carbohydrate-based biomolecules. This reactivity has made it a cornerstone in the field of carbohydrate chemistry, where precise control over glycosidic bond formation is crucial for developing therapeutic agents with enhanced biological activity and stability.

In recent years, the pharmaceutical industry has witnessed a surge in the development of glycosylated drugs, which often exhibit improved pharmacokinetic properties and reduced immunogenicity. The 1-Azido-1-deoxy-b-D-lactopyranoside compound plays a pivotal role in this landscape by serving as a key intermediate in the synthesis of such drugs. Its ability to undergo selective modifications while maintaining structural integrity has been leveraged in the production of vaccines, antiviral agents, and anticancer medications. The compound's versatility has been further highlighted in studies focusing on its use in solid-phase synthesis techniques, where it aids in generating high-purity glycosides with minimal side reactions.

Advances in synthetic methodologies have expanded the utility of 1-Azido-1-deoxy-b-D-lactopyranoside beyond traditional pharmaceutical applications. Researchers have increasingly explored its potential in materials science and biotechnology, utilizing its reactivity to develop novel polymers and functional materials. For instance, studies have demonstrated its effectiveness in constructing polysaccharide-based hydrogels with tailored mechanical properties and biodegradability. These findings underscore the compound's broad applicability and highlight its significance as a building block for innovative biomaterials.

The chemical properties of CAS No. 69266-16-6 have also been extensively studied in the context of enzymatic catalysis and glycosylation reactions. Recent research has revealed that this compound can serve as a substrate for specific glycosidases, providing insights into enzyme mechanisms and facilitating the development of enzyme inhibitors or activators. Such discoveries are particularly relevant for therapeutic applications where modulating glycosylation patterns can influence disease progression or drug efficacy. The compound's role as a probe molecule has thus contributed significantly to our understanding of carbohydrate metabolism and its implications for human health.

In conclusion, 1-Azido-1-deoxy-b-D-lactopyranoside represents a cornerstone in modern carbohydrate chemistry and pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel therapeutic agents and functional materials. As our understanding of glycoscience continues to evolve, compounds like 1-Azido-1-deoxy-b-D-lactopyranoside will undoubtedly play an increasingly pivotal role in shaping the future of medicine and biotechnology.